5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2,3-diamine

• IUPAC Name: 5,7-dimethylpyrazolo[1,5-a]pyrimidine-2,3-diamine
• InChI: InChI=1S/C8H11N5/c1-4-3-5(2)13-8(11-4)6(9)7(10)12-13/h3H,9H2,1-2H3,(H2,10,12)
• InChI Key: UWPZIUVTJBGBCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C(=NN12)N)N)C
• Molecular Formula: C8H11N5
• DSSTOX Substance ID: DTXSID30409264
• Molecular Weight: 177.21 g/mol
• CAS RN: 200884-04-4

Description

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2,3-diamine is a chemical compound with the molecular formula C8H10N4. It is a yellow solid at room temperature.

Molecular Structure Analysis

The molecular weight of 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2,3-diamine is 162.19. The InChI key, which is a unique identifier for the compound, is JTTOBYJUZIFSFJ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2,3-diamine is a yellow solid. The compound should be stored at temperatures between 0-5°C.

Scientific Research Applications

• • Application : The compound is used in the study of dearomatization of 5,7-substituted pyrazolo[1,5-a]pyrimidines.
  • Method : The most common method to obtain such compounds is to reduce pyrazolopyrimidines with complex hydrides. The presence of substituents at positions five and seven of pyrazolo[1,5-a]pyrimidines complicates the set of reaction products but makes it more attractive for medicinal chemistry because four possible stereoisomers can be formed during reduction.
  • Results : This study reported the formation of anti-configured isomers along with syn-isomers in the reduction of model 5,7-dimethylpyrazolo[1,5-a]pyrimidine, which was confirmed by NMR. The results indicate the significant potential of trans-configured tetrahydropyrazolo[1,5-a]pyrimidines for the development of active small molecules.
• • Application : The compound is used as a CDK inhibitor.
  • Method : The compound is used in pharmaceutical compositions to inhibit CDK.
  • Results : The use of such compounds and compositions, both in vitro and in vivo, can treat disorders associated with CDK such as those arising from an inappropriate activity, mutation, overexpression, or upstream pathway activation of CDK. They can also treat disorders that are ameliorated by the inhibition of CDK; proliferative disorders; cancer; viral infections; neurodegenerative disorders; ischaemia; renal diseases; and cardiovascular disorders.

Safety And Hazards

The compound is classified as an Acute Tox. 4 Oral, which means it is harmful if swallowed. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling.